N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2,6-dimethylphenyl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide” is a complex organic compound. The name suggests it contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and an amide functional group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as “N-(2,6-Dimethylphenyl)chloroacetamide” have been synthesized from 2,6-dimethylaniline and chloroacetyl chloride . The synthesis of such compounds often involves nucleophilic substitution reactions .
Scientific Research Applications
Synthesis of Pyridazinone Derivatives
The compound has been utilized in the synthesis of pyridazinone derivatives through microwave-assisted condensation reactions. This process involves the reaction of methyl ketones with dimethylformamide dimethylacetal (DMFDMA) to afford enaminones, which are then coupled with diazotized aromatic amines to yield aryl hydrazones. These hydrazones undergo further condensation with aromatic heterocyclic amines to afford iminoarylhydrazones and enaminoazo compounds, demonstrating the compound's role in the development of novel pyridazinone derivatives with potential applications in materials science and drug discovery (Al‐Zaydi & Borik, 2007).
Biological Activity and Dyeing Applications
Another research application involves the synthesis of novel heterocyclic aryl monoazo organic compounds for dyeing polyester fibers and evaluating their biological activities. The synthesis incorporates condensation reactions to produce compounds that exhibit significant antioxidant, antitumor, and antimicrobial activities. These findings suggest the compound's utility in the development of biologically active materials and its potential for application in sterile and/or biological active fabrics (Khalifa et al., 2015).
Electrochromic and Polyamide Synthesis
The compound has also been used in the synthesis of aromatic polyamides containing N,N,N',N'-Tetraphenyl-p-Phenylenediamine moieties. These novel polyamides demonstrate useful levels of thermal stability, indicating their potential application in the development of advanced materials with specific electrochromic properties (Liou & Chang, 2008).
Antioxidant Activity
Research into N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides has shown that these compounds possess moderate to significant radical scavenging activity. This highlights the compound's relevance in the study of antioxidant properties and its potential for the development of therapeutics based on antioxidant activity (Ahmad et al., 2012).
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-1-methyl-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-9-5-4-6-10(2)13(9)15-14(19)11-7-8-12(18)17(3)16-11/h4-8H,1-3H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAZQUXOKXGSWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=NN(C(=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.